Cas no 1421509-30-9 (3-2-(3,5-dichlorophenyl)morpholine-4-carbonyl-8-methoxy-2H-chromen-2-one)

• Product Name: 3-2-(3,5-dichlorophenyl)morpholine-4-carbonyl-8-methoxy-2H-chromen-2-one
• CAS No: 1421509-30-9
• MF: C₂₁H₁₇Cl₂NO₅
• MW: 434.269384145737
• CID: 6397540
• PubChem ID: 71804711
• Update Time: 2025-10-13

3-2-(3,5-dichlorophenyl)morpholine-4-carbonyl-8-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-2-(3,5-dichlorophenyl)morpholine-4-carbonyl-8-methoxy-2H-chromen-2-one
• 3-[2-(3,5-dichlorophenyl)morpholine-4-carbonyl]-8-methoxychromen-2-one
• VU0548817-1
• 3-(2-(3,5-dichlorophenyl)morpholine-4-carbonyl)-8-methoxy-2H-chromen-2-one
• 3-[2-(3,5-dichlorophenyl)morpholine-4-carbonyl]-8-methoxy-2H-chromen-2-one
• F6419-0183
• 1421509-30-9
• AKOS024557113

• Inchi： 1S/C21H17Cl2NO5/c1-27-17-4-2-3-12-9-16(21(26)29-19(12)17)20(25)24-5-6-28-18(11-24)13-7-14(22)10-15(23)8-13/h2-4,7-10,18H,5-6,11H2,1H3
• InChI Key： KWWNOXMKFQJCMV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2OC)C=C1C(N1CCOC(C2=CC(Cl)=CC(Cl)=C2)C1)=O

Computed Properties

• Exact Mass: 433.0483780g/mol
• Monoisotopic Mass: 433.0483780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-2-(3,5-dichlorophenyl)morpholine-4-carbonyl-8-methoxy-2H-chromen-2-one

Introduction to 3-2-(3,5-dichlorophenyl)morpholine-4-carbonyl-8-methoxy-2H-chromen-2-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 1421509-30-9, specifically named as 3-2-(3,5-dichlorophenyl)morpholine-4-carbonyl-8-methoxy-2H-chromen-2-one, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The molecular architecture of this compound incorporates several key functional groups, including a morpholine moiety, a dichlorophenyl ring, and an 8-methoxy chromenone core, which collectively contribute to its unique chemical properties and biological activities.

In recent years, the exploration of chromenone derivatives has been extensively studied for their diverse pharmacological effects. The 8-methoxy chromenone scaffold is particularly noteworthy for its role in various biological processes, including antioxidant, anti-inflammatory, and antimicrobial properties. The presence of the morpholine group further enhances the compound's potential by modulating its solubility and bioavailability, making it a promising candidate for further investigation. This combination of structural features positions 3-2-(3,5-dichlorophenyl)morpholine-4-carbonyl-8-methoxy-2H-chromen-2-one as a valuable asset in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its reported activity in inhibiting specific enzymatic pathways associated with various diseases. For instance, studies have suggested that derivatives of chromenone can interact with enzymes involved in cancer cell proliferation and survival. The 3,5-dichlorophenyl substituent plays a crucial role in enhancing the binding affinity of the compound to its target proteins, thereby improving its efficacy. This has led to extensive research into optimizing the structure-activity relationships (SAR) of such compounds to maximize their therapeutic potential.

The significance of this compound is further underscored by its application in preclinical studies aimed at identifying novel drug candidates. Researchers have leveraged its chemical properties to develop analogs with enhanced potency and reduced side effects. The morpholine carbonyl group serves as a critical pharmacophore, facilitating interactions with biological targets while maintaining structural stability. This has opened up new avenues for drug design, particularly in the context of targeted therapies that seek to minimize systemic toxicity.

Recent advancements in computational chemistry have also contributed to a deeper understanding of how 3-2-(3,5-dichlorophenyl)morpholine-4-carbonyl-8-methoxy-2H-chromen-2-one interacts with biological systems. Molecular docking studies have revealed that this compound can bind to specific receptors and enzymes with high specificity, suggesting its potential as a lead compound for drug development. These insights have been instrumental in guiding synthetic modifications aimed at improving its pharmacokinetic profile and therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the 3,5-dichlorophenyl group necessitates careful control over reaction conditions to ensure high yield and purity. Similarly, the integration of the morpholine and chromenone moieties requires precise synthetic strategies to maintain functional group integrity. These challenges underscore the importance of advanced synthetic methodologies in producing complex molecules like this one.

In conclusion, 3-2-(3,5-dichlorophenyl)morpholine-4-carbonyl-8-methoxy-2H-chromen-2-one (CAS no 1421509-30-9) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and reported biological activities make it a promising candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.